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Compound of Interest

Compound Name:
6-Ethoxyquinoline-3-carboxylic

acid

CAS No.: 948289-86-9

Cat. No.: B1612527

Get Quote

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development

Professionals Compound: 6-Ethoxyquinoline-3-carboxylic acid (CAS: 948289-86-9)

Molecular Formula: C12H11NO3 | Molecular Weight: 217.22 g/mol

Scientific Context & Mechanistic Rationale
In modern drug discovery, quinoline-3-carboxylic acid derivatives are universally recognized as

privileged scaffolds. They form the structural backbone of numerous critical therapeutics,

ranging from 1[1] to targeted 2[2] and3[3].

As a critical intermediate, 6-Ethoxyquinoline-3-carboxylic acid requires rigorous analytical

characterization to ensure batch-to-batch consistency prior to downstream API synthesis[4].

The fundamental analytical challenge with this molecule lies in its amphoteric nature: it

possesses both a basic quinoline nitrogen and an acidic carboxylic acid group. This dual nature

drives strong intermolecular hydrogen bonding, potential zwitterion formation, and complex

chromatographic behavior. The protocols detailed below are designed as self-validating
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systems that mechanically exploit these physicochemical properties to yield highly accurate

structural and purity data.

Structural Elucidation: NMR and HRMS Workflows
Causality of Experimental Choices
To elucidate the structure of 6-Ethoxyquinoline-3-carboxylic acid, we must overcome its

tendency to self-associate.

NMR Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is selected over CDCl3.

DMSO is a strong hydrogen-bond acceptor that effectively disrupts the intermolecular

hydrogen bonds between the C3-carboxylic acid and the quinoline nitrogen. This prevents

signal broadening and ensures sharp, highly resolved resonances. As reported for similar

quinoline-3-carboxylic acids, the strongly deshielded carboxylic proton will reliably appear in

the δ 14.6–15.3 ppm range under these conditions[2].

Mass Spectrometry Ionization: Electrospray Ionization (ESI) in positive mode is chosen. The

basic nature of the quinoline nitrogen readily accepts a proton from the acidic mobile phase,

generating a robust [M+H]+ ion for exact mass determination.

Protocol 1: 1H and 13C NMR Acquisition (Self-
Validating)
Self-Validation Check: The method validates structural integrity by requiring a strict 2:3

integration ratio between the ethoxy -CH2- quartet and the -CH3 triplet.

Sample Preparation: Accurately weigh 10–15 mg of 6-Ethoxyquinoline-3-carboxylic acid.

Dissolution: Dissolve the compound in 0.6 mL of DMSO-d6 containing 0.03% v/v

Tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm). Sonicate for 2

minutes until optically clear.

Acquisition (1H NMR): Transfer to a 5 mm NMR tube. Acquire at 400 MHz (or higher) at 298

K. Set the relaxation delay (D1) to 1.5 seconds to ensure complete relaxation of the rigid

quinoline core protons. Acquire 16 scans.
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Acquisition (13C NMR): Acquire at 100 MHz. Set D1 to 2.0 seconds and acquire a minimum

of 1024 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons (C3,

C4a, C8a).

Purity and Assay Determination: HPLC-UV Method
Causality of Chromatographic Conditions
Because 6-Ethoxyquinoline-3-carboxylic acid is amphoteric, running it through an

unbuffered or neutral mobile phase results in partial ionization, leading to severe peak tailing

and split peaks due to secondary interactions with residual silanols on the stationary phase. By

utilizing an acidic mobile phase (pH ~2.7–3.0) using 0.1% Formic Acid or a sodium citrate

buffer, the C3-carboxylic acid is fully protonated (neutralized)[1]. This forces the molecule into a

consistent cationic state (protonated quinoline nitrogen), which pairs well with the formate

counter-ions, yielding sharp, symmetrical peaks on an end-capped Zorbax SB-C18 column[3].

Protocol 2: HPLC-UV Purity Assessment (Self-
Validating)
Self-Validation Check: The protocol includes a mandatory blank injection to rule out carryover

and a high-organic wash step (90% B) to validate that no highly lipophilic impurities are

retained on the column.

Mobile Phase Preparation:

Channel A: 0.1% Formic Acid in Milli-Q Water (pH ~2.7).

Channel B: HPLC-Grade Acetonitrile.

Sample Preparation: Prepare a 1.0 mg/mL stock solution of the sample in Methanol:Water

(50:50, v/v). Filter through a 0.22 µm PTFE syringe filter.

System Setup:

Column: Agilent Zorbax SB-C18 (4.6 × 150 mm, 5 µm)[3].

Flow Rate: 1.0 mL/min.
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Temperature: 30°C.

Detection: UV Diode Array Detector (DAD) extracted at 254 nm.

Gradient Program:

0.0 – 2.0 min: 10% B (Isocratic hold to focus the analyte)

2.0 – 10.0 min: 10% → 90% B (Linear gradient for separation)

10.0 – 12.0 min: 90% B (High-organic wash to elute impurities)

12.0 – 15.0 min: 10% B (Column re-equilibration)

Execution: Inject 10 µL of the blank, followed by 10 µL of the sample. Integrate all peaks ≥

0.05% area to determine total chromatographic purity.

Quantitative Data Summary
The following table summarizes the expected analytical parameters for high-purity 6-
Ethoxyquinoline-3-carboxylic acid.
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Analytical
Parameter

Technique
Expected Value /
Range

Structural
Significance

Exact Mass [M+H]+ HRMS (ESI-TOF) 218.0812 m/z
Confirms molecular

formula (C12H11NO3)

Carboxylic Acid (-

COOH)
1H NMR (DMSO-d6)

δ 13.0 – 15.3 ppm (br

s, 1H)

Confirms presence of

free acid at C3

Ethoxy Group (-

OCH2-)
1H NMR (DMSO-d6) δ ~4.1 ppm (q, 2H)

Confirms ether linkage

at C6

Ethoxy Group (-CH3) 1H NMR (DMSO-d6) δ ~1.4 ppm (t, 3H)
Confirms terminal

methyl of ethoxy

Quinoline Core (H2) 1H NMR (DMSO-d6)
δ 8.5 – 9.3 ppm (s,

1H)

Confirms substitution

pattern

Chromatographic

Purity
HPLC-UV (254 nm) > 95.0% Area

Assesses suitability

for API synthesis

Analytical Workflows & Mechanistic Visualizations
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Analytical Characterization Workflow for 6-Ethoxyquinoline-3-carboxylic acid.
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Causality in HPLC Method Development for Amphoteric Quinoline Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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